Cas no 83509-42-6 (28-Homo Castasterone)

• Product Name: 28-Homo Castasterone
• CAS No: 83509-42-6
• MF: C₂₉H₅₀O₅
• MW: 478.704309940338
• CID: 725917
• Update Time: 2025-10-29

28-Homo Castasterone Chemical and Physical Properties

Names and Identifiers

• Stigmastan-6-one,2,3,22,23-tetrahydroxy-, (2a,3a,5a,22R,23R)-
• 28-Homo Castasterone
• (2α,3α,5α,22R,23R)-2,3,22,23-Tetrahydroxystigmastan-6-one
• homocastasterone
• 24-homotasterone
• 2-Deuterio-2-propanol
• 2-Deuterioisopropanol
• 2-Propanol-2-d1
• i-PrOH-2-d1
• Isopropanol-2-d1
• Propan-2-d-2-ol

• Inchi： 1S/C29H50O5/c1-7-17(15(2)3)27(34)26(33)16(4)19-8-9-20-18-12-23(30)22-13-24(31)25(32)14-29(22,6)21(18)10-11-28(19,20)5/h15-22,24-27,31-34H,7-14H2,1-6H3/t16-,17-,18-,19+,20-,21-,22+,24-,25+,26+,27+,28+,29+/m0/s1
• InChI Key： WADMTJKRYLAHQV-NKOPCKDMSA-N
• SMILES： O=C1C[C@@H]2[C@H](CC[C@]3(C)[C@@H]([C@H](C)[C@H]([C@@H]([C@@H](CC)C(C)C)O)O)CC[C@H]32)[C@@]2(C)C[C@H]([C@H](C[C@@H]21)O)O

Computed Properties

• Exact Mass: 478.36600

Experimental Properties

• PSA: 97.99000
• LogP: 4.19610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives

Additional information on 28-Homo Castasterone

28-Homo Castasterone (CAS No. 83509-42-6): A Comprehensive Guide to Its Properties and Applications

In the realm of plant growth regulators, 28-Homo Castasterone (CAS No. 83509-42-6) stands out as a potent brassinosteroid with significant agricultural and horticultural applications. This compound, a derivative of castasterone, has garnered attention for its ability to enhance plant growth, stress tolerance, and yield. As the demand for sustainable farming practices grows, 28-Homo Castasterone is increasingly being explored as a natural solution to improve crop productivity without relying on synthetic chemicals.

The chemical structure of 28-Homo Castasterone features a unique homocastasterone backbone, which contributes to its bioactivity. Researchers have identified its role in modulating plant hormone pathways, particularly in promoting cell elongation, division, and differentiation. These properties make it a valuable tool for farmers and agronomists seeking to optimize plant performance under challenging environmental conditions, such as drought or salinity.

One of the most searched questions about 28-Homo Castasterone is its comparison to other brassinosteroids like 24-epibrassinolide or 28-homobrassinolide. While these compounds share similar mechanisms of action, 28-Homo Castasterone is often noted for its higher stability and prolonged efficacy in field applications. This makes it a preferred choice for large-scale agricultural use, particularly in crops like rice, wheat, and soybeans.

Another trending topic is the role of 28-Homo Castasterone in organic farming. With consumers increasingly prioritizing organic produce, farmers are turning to natural growth promoters like this compound to meet market demands. Studies have shown that 28-Homo Castasterone can reduce the need for synthetic fertilizers and pesticides, aligning with the principles of sustainable agriculture. Its ability to enhance nutrient uptake and photosynthesis further underscores its potential in eco-friendly farming systems.

In addition to its agricultural benefits, 28-Homo Castasterone is also being investigated for its potential in horticulture. Gardeners and landscapers are experimenting with this compound to improve the growth and flowering of ornamental plants. Its application in turf management has also shown promising results, with reports of improved grass density and drought resistance. These diverse applications highlight the versatility of 28-Homo Castasterone across different plant species and growing conditions.

The safety profile of 28-Homo Castasterone is another area of interest. Unlike some synthetic growth regulators, this compound is biodegradable and poses minimal risk to non-target organisms. Regulatory agencies in several countries have approved its use, further validating its safety and efficacy. However, as with any plant growth regulator, proper dosage and application methods are critical to achieving optimal results.

Looking ahead, the future of 28-Homo Castasterone appears bright. Advances in biotechnology may lead to more efficient production methods, making it more accessible to farmers worldwide. Additionally, ongoing research into its synergistic effects with other plant hormones could unlock new applications in crop science. As the global population continues to grow, compounds like 28-Homo Castasterone will play a pivotal role in ensuring food security and sustainable agricultural practices.

In conclusion, 28-Homo Castasterone (CAS No. 83509-42-6) is a remarkable plant growth regulator with wide-ranging benefits. Its ability to enhance plant growth, stress tolerance, and yield makes it a valuable asset in modern agriculture and horticulture. As research continues to uncover its full potential, this compound is poised to become a cornerstone of sustainable farming practices worldwide.